Cas no 2227789-81-1 ((1R)-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol)

• Product Name: (1R)-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• CAS No: 2227789-81-1
• MF: C₇H₇F₃OS
• MW: 196.190091371536
• CID: 5927238
• PubChem ID: 165631149
• Update Time: 2025-06-14

(1R)-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-(trifluoromethyl)thiophen-2-yl)ethan-1-ol
• (1R)-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• 2227789-81-1
• (1R)-1-[5-(trifluoromethyl)thiophen-2-yl]ethan-1-ol
• EN300-1969304

• Inchi： 1S/C7H7F3OS/c1-4(11)5-2-3-6(12-5)7(8,9)10/h2-4,11H,1H3/t4-/m1/s1
• InChI Key： ANELLFPXFCCHJH-SCSAIBSYSA-N
• SMILES： C(C1=CC=C(S1)[C@H](O)C)(F)(F)F

Computed Properties

• Exact Mass: 196.01697050g/mol
• Monoisotopic Mass: 196.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Additional information on (1R)-1-5-(trifluoromethyl)thiophen-2-ylethan-1-ol

Comprehensive Overview of (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol (CAS No. 2227789-81-1)

The compound (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol (CAS No. 2227789-81-1) is a chiral alcohol derivative featuring a thiophene ring substituted with a trifluoromethyl group. This structural motif is of significant interest in pharmaceutical and agrochemical research due to its unique electronic and steric properties. The trifluoromethyl group, in particular, enhances metabolic stability and lipophilicity, making it a valuable functional group in drug design. The chiral center at the 1-position of the ethanol moiety further adds to the compound's utility in asymmetric synthesis and enantioselective catalysis.

In recent years, the demand for fluorinated compounds like (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol has surged, driven by their applications in medicinal chemistry and material science. Researchers are increasingly exploring the role of thiophene-based derivatives in the development of kinase inhibitors, antiviral agents, and functional materials. The compound's CAS No. 2227789-81-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

One of the key advantages of (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol is its versatility as a building block in organic synthesis. The thiophene ring acts as a robust scaffold for further functionalization, while the trifluoromethyl group introduces electron-withdrawing effects that can modulate reactivity. This makes the compound particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Additionally, the chiral alcohol moiety enables its use in the preparation of optically active intermediates, a critical requirement in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and stability, have also been a topic of interest. Recent studies highlight the importance of fluorine substitution in improving bioavailability and reducing toxicity, which aligns with the broader trend of green chemistry and sustainable drug development. As such, (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol is often discussed in the context of structure-activity relationships (SAR) and lead optimization strategies.

From a commercial perspective, the synthesis and supply of (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol (CAS No. 2227789-81-1) are supported by specialized chemical manufacturers catering to the fine chemicals market. Its applications span pharmaceutical intermediates, liquid crystals, and organic electronics, making it a multifaceted compound with broad industrial appeal. The compound's enantiomeric purity is another critical factor, as it directly impacts the efficacy and safety of downstream products.

In conclusion, (1R)-1-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol represents a compelling example of how fluorinated heterocycles are driving innovation across multiple scientific disciplines. Its CAS No. 2227789-81-1 serves as a gateway for researchers seeking to explore its potential in drug discovery, catalysis, and advanced materials. As the scientific community continues to uncover new applications, this compound is poised to remain a focal point of interdisciplinary research.